Maydispenoid A

• Molecular Formula: C26H40O4
• Molecular Weight: 416.6 g/mol
• InChI: InChI=1S/C26H40O4/c1-15(2)9-17-10-16(3)26(30-17)8-7-24(4)12-19-23-18(20(28-6)11-22(24)26)14-29-21(23)13-25(19,5)27/h9,14,16-17,19-23,27H,7-8,10-13H2,1-6H3/t16-,17-,19-,20-,21-,22+,23+,24+,25+,26-/m0/s1
• InChIKey: IAAYYANSAWLVMX-YEYCDRDXSA-N

Immunoassay programs requiring novel T-cell/innate immune suppression lack validated ophiobolin probes. Maydispenoid A solves this with dual-pathway activity distinct from cytotoxic or anti-inflammatory analogs. - Dual immunosuppression: TCR IC50 5.28 μM / TLR4 IC50 7.25 μM - Novel decahydro-3-oxacycloocta[cd]pentalene scaffold (patentable chemotype) - 1.78x (TCR) & 2.32x (LPS) more potent than Maydispenoid B - Ideal SAR reference standard with built-in negative controls

Maydispenoid A: Identity, Source, and Procurement

Maydispenoid A (compound 2, molecular formula C₂₆H₄₀O₄, MW 416.59) is a naturally occurring ophiobolin-type sesterterpenoid first isolated from the phytopathogenic fungus Bipolaris maydis (collected from Anoectochilus roxburghii leaves) and structurally elucidated by spectroscopic analysis, ECD calculations, and single-crystal X-ray diffraction [1]. It belongs to the ophiobolin family of 25-carbon terpenes but is distinguished by a decahydro-3-oxacycloocta[cd]pentalene fragment unprecedented among conventional ophiobolins [1]. Maydispenoid A is commercially available from multiple specialized natural product suppliers as a research-grade immunosuppressive agent [1].

Tool Compound

First ophiobolin-type immunosuppressive research tool

Structural Feature

Unique decahydro-3-oxacycloocta[cd]pentalene scaffold

Assay Context

Dual-pathway (TCR / TLR4) splenocyte proliferation assays

• [1] Duan X, Tan X, Gu L, Liu J, et al. New secondary metabolites with immunosuppressive activity from the phytopathogenic fungus Bipolaris maydis. Bioorganic Chemistry. 2020;99:103816. doi:10.1016/j.bioorg.2020.103816 View Source

Why Maydispenoid A Has No Generic Substitute

Ophiobolin-type sesterterpenoids exhibit divergent biological profiles depending on subtle structural variations, making functional interchange impossible. Classical ophiobolins such as ophiobolin A (calmodulin antagonist, cytotoxic IC₅₀ ~9 μM against PDE), ophiobolin I, 8-deoxyophiobolin J, and ophiobolin A lactone are primarily phytotoxic, antimicrobial, or anticancer agents, with no documented immunosuppressive activity in splenocyte assays [1]. Even within the same Bipolaris maydis metabolome, co-isolated terpestacin-type sesterterpenoids (maydistacins A–G) exhibit anti-inflammatory rather than immunosuppressive profiles (NO inhibition IC₅₀ ~19 μM in RAW264.7 macrophages), while ophiobolin-derived bipoladiens display antimicrobial and antiproliferative activities against A549 cells [2][3]. These functional divergences—rooted in distinct ring systems, oxidation patterns, and stereochemistry—mean that only Maydispenoid A (and its less potent analog Maydispenoid B) provides the specific immunosuppressive signature described below [1].

Maydispenoid A

Immunosuppressive activity

Inhibits TCR- and TLR4-mediated splenocyte proliferation

Classical Ophiobolins

Phytotoxic / cytotoxic profiles

No immunosuppressive activity; functional substitution not supported

Maydispenoid A

Adaptive immune suppression

Validated in splenocyte proliferation assays

Maydistacins

Anti-inflammatory (NO inhibition)

Different bioactivity readout; may not substitute for immunosuppression endpoints

Maydispenoid A

Lymphocyte signaling tool

Selective for adaptive immune cell proliferation

Bipoladiens

Anticancer / antimicrobial

Cytotoxic and antibacterial profiles; not interchangeable for immunosuppression research

• [1] Duan X, Tan X, Gu L, Liu J, et al. New secondary metabolites with immunosuppressive activity from the phytopathogenic fungus Bipolaris maydis. Bioorganic Chemistry. 2020;99:103816. doi:10.1016/j.bioorg.2020.103816 View Source
• [2] Shi Z, Duan X, Wang F, Hou Z, Song F, Gu L, Qi C, Zhang Y. Maydistacins A–G, Terpestacin-type Sesterterpenoids with Anti-inflammatory Activity from the Phytopathogenic Fungus Bipolaris maydis. Journal of Natural Products. 2024;87(1):68-76. doi:10.1021/acs.jnatprod.3c00786 View Source
• [3] Shen Y, Chen C, Zhao Z, Liang Y, Li Q, Xia X, Wu P, He F, Tong Q, Zhu H, Zhang Y. Bipoladien A, a Sesterterpenoid Containing an Undescribed 5/8/5/7 Carbon Skeleton from Bipolaris maydis. Journal of Agricultural and Food Chemistry. 2024;72(7):3549-3559. doi:10.1021/acs.jafc.3c08134 View Source

Maydispenoid A: Head-to-Head and Selectivity Evidence

Head-to-Head Potency vs. Maydispenoid B in Splenocyte Assays

In the only direct head-to-head comparison available, Maydispenoid A (compound 2) exhibits 1.78-fold greater potency than its closest structural analog Maydispenoid B (compound 3) in anti-CD3/anti-CD28 mAb-stimulated murine splenocyte proliferation (IC₅₀ 5.28 μM vs. 9.38 μM), and 2.32-fold greater potency in LPS-stimulated murine splenocyte proliferation (IC₅₀ 7.25 μM vs. 16.82 μM) [1]. Both compounds were isolated from the same Bipolaris maydis extract and tested under identical experimental conditions, eliminating inter-laboratory variability [1].

Potency vs. Maydispenoid B

Head-to-head

TCR IC₅₀ 5.28 μM vs. 9.38 μM (1.78‑fold); LPS IC₅₀ 7.25 μM vs. 16.82 μM (2.32‑fold)

Supports selection for higher immunosuppression assay sensitivity

Same extract, identical conditions; single study source

Evidence Dimension	Inhibitory potency against anti-CD3/anti-CD28 mAb-stimulated murine splenocyte proliferation (TCR pathway) and LPS-stimulated murine splenocyte proliferation (TLR4 pathway)
Target Compound Data	Anti-CD3/anti-CD28: IC₅₀ = 5.28 μM; LPS: IC₅₀ = 7.25 μM
Comparator Or Baseline	Maydispenoid B (compound 3): Anti-CD3/anti-CD28: IC₅₀ = 9.38 μM; LPS: IC₅₀ = 16.82 μM
Quantified Difference	1.78-fold more potent (anti-CD3/anti-CD28); 2.32-fold more potent (LPS)
Conditions	Murine splenocytes stimulated with anti-CD3/anti-CD28 mAbs or LPS; viability assessed after 48 h incubation; data from Duan et al. Bioorg Chem 2020 [1]

Why This Matters

For researchers procuring an ophiobolin-type immunosuppressor, Maydispenoid A provides nearly double the potency of Maydispenoid B in TCR-mediated assays and more than double the potency in TLR4-mediated assays, meaning lower working concentrations and reduced risk of off-target effects at efficacious doses.

• [1] Duan X, Tan X, Gu L, Liu J, et al. New secondary metabolites with immunosuppressive activity from the phytopathogenic fungus Bipolaris maydis. Bioorganic Chemistry. 2020;99:103816. doi:10.1016/j.bioorg.2020.103816 View Source

First Ophiobolin-Type Immunosuppressor: Class-Level Differentiation

The Duan et al. study isolated seven compounds (1–7) from B. maydis and tested their bioactive profiles. Among them, only the two maydispenoids (2 and 3) exhibited immunosuppressive activity in splenocyte proliferation assays; the four co-isolated known ophiobolins—8-deoxyophiobolin J (4), ophiobolin A lactone (5), ophiobolin I (6), and ophiobotriol (7)—showed no detectable immunosuppressive activity under identical assay conditions [1]. This is explicitly described as 'the first report of ophiobolin-type sesterterpenoids as immunosuppressor' [1].

Class-Level Differentiation

Class-level

Only maydispenoids (A, B) active among 7 co‑isolated B. maydis compounds

Defines a new functional ophiobolin subclass

Four known ophiobolins inactive in same assay; verify with independent replication

Evidence Dimension	Immunosuppressive activity (anti-CD3/anti-CD28 and LPS-stimulated murine splenocyte proliferation)
Target Compound Data	Maydispenoid A: IC₅₀ = 5.28 μM (anti-CD3/anti-CD28) and 7.25 μM (LPS)
Comparator Or Baseline	8-Deoxyophiobolin J (4), ophiobolin A lactone (5), ophiobolin I (6), ophiobotriol (7): No immunosuppressive activity reported
Quantified Difference	Qualitative difference: active vs. inactive in immunosuppression assays
Conditions	All seven compounds were isolated from the same B. maydis extract and evaluated under the same murine splenocyte assay protocol [1]

Why This Matters

This class-level differentiation means Maydispenoid A is not merely 'another ophiobolin' but the founding member of a new functional subclass. Procuring generic ophiobolins (e.g., ophiobolin A, ophiobolin I) for immunosuppression studies would yield negative results, making Maydispenoid A the only viable ophiobolin-type choice for this pharmacological application.

• [1] Duan X, Tan X, Gu L, Liu J, et al. New secondary metabolites with immunosuppressive activity from the phytopathogenic fungus Bipolaris maydis. Bioorganic Chemistry. 2020;99:103816. doi:10.1016/j.bioorg.2020.103816 View Source

Unique Decahydro-3-Oxacycloocta[cd]Pentalene Fragment

X-ray crystallography and ECD analysis revealed that Maydispenoid A possesses a decahydro-3-oxacycloocta[cd]pentalene fragment—a fused polycyclic ether-containing ring system not found in any previously characterized ophiobolin [1]. Conventional ophiobolins (e.g., ophiobolin A, B, C, I, J) are built on a canonical 5-8-5 tricyclic carbocyclic skeleton, whereas Maydispenoid A incorporates an oxygen atom into the medium-sized ring, creating the oxacycloocta-pentalene motif [1]. The structure was confirmed by single-crystal X-ray diffraction (CCDC deposition), providing unambiguous atomic-level evidence [1].

Unique Scaffold

Structural proof

Decahydro-3-oxacycloocta[cd]pentalene confirmed by X‑ray crystallography

Structurally distinct chemotype for lead discovery

Single-crystal X‑ray diffraction; CCDC deposition available

Evidence Dimension	Core ring system architecture
Target Compound Data	Decahydro-3-oxacycloocta[cd]pentalene fragment (oxygen-embedded 5/8/5 fused system) confirmed by single-crystal X-ray diffraction
Comparator Or Baseline	Conventional ophiobolins: 5-8-5 tricyclic carbocyclic skeleton (no oxygen in medium ring); e.g., ophiobolin A: dicyclopenta[a,d]cyclooctene core
Quantified Difference	Structural difference: presence vs. absence of endocyclic oxygen in the eight-membered ring and distinct ring fusion topology
Conditions	Structures elucidated by HRESIMS, 1D/2D NMR, ECD calculations, and single-crystal X-ray diffraction (Duan et al. Bioorg Chem 2020) [1]

Why This Matters

This unique scaffold represents a new chemotype for immunosuppressive drug discovery. For medicinal chemistry programs seeking novel intellectual property positions, Maydispenoid A offers a structurally distinct starting template absent from the patent literature on conventional ophiobolins, directly impacting procurement decisions for lead discovery.

• [1] Duan X, Tan X, Gu L, Liu J, et al. New secondary metabolites with immunosuppressive activity from the phytopathogenic fungus Bipolaris maydis. Bioorganic Chemistry. 2020;99:103816. doi:10.1016/j.bioorg.2020.103816 View Source

Dual TCR/TLR4 Pathway Coverage vs. Undobolin 6

Maydispenoid A inhibits both the TCR-mediated (anti-CD3/anti-CD28, IC₅₀ = 5.28 μM) and the TLR4-mediated (LPS, IC₅₀ = 7.25 μM) pathways of splenocyte proliferation [1]. In contrast, the recently reported ophiobolin-type immunosuppressor undobolin 6 (from Aspergillus undulatus) was evaluated only in ConA-induced T lymphocyte proliferation, yielding an IC₅₀ of 2.3 μM, with no data on LPS/TLR4 pathway inhibition reported [2]. While the assays differ (anti-CD3/anti-CD28 vs. ConA stimulation), the dual-pathway profile of Maydispenoid A provides broader mechanistic coverage in a single compound.

Pathway Coverage vs. Undobolin 6

Cross-study

TCR + TLR4 dual inhibition (5.28/7.25 μM) vs. ConA T‑cell only (2.3 μM, no TLR4 data)

Broader mechanistic coverage context for model selection

Different T‑cell stimuli; direct IC₅₀ comparison not possible

Evidence Dimension	Pathway coverage of immunosuppressive activity (TCR pathway vs. TLR4 pathway)
Target Compound Data	Maydispenoid A: TCR pathway IC₅₀ = 5.28 μM; TLR4 pathway IC₅₀ = 7.25 μM [1]
Comparator Or Baseline	Undobolin 6: ConA-induced T lymphocyte proliferation IC₅₀ = 2.3 μM; no TLR4/LPS data available [2]
Quantified Difference	Dual-pathway (TCR + TLR4) vs. single-pathway (T cell only) coverage; note: different T-cell stimuli preclude direct IC₅₀ comparison
Conditions	Maydispenoid A: murine splenocytes, anti-CD3/anti-CD28 mAbs and LPS; Undobolin 6: murine T lymphocytes, ConA stimulation [1][2]

Why This Matters

In autoimmune disease models where both T-cell and innate immune (TLR4) pathways contribute to pathogenesis, Maydispenoid A's dual-pathway inhibition may offer superior disease coverage compared to T-cell-selective ophiobolin congeners. Researchers designing in vivo autoimmune models should consider this broader mechanistic profile when selecting among ophiobolin-type immunosuppressors.

• [1] Duan X, Tan X, Gu L, Liu J, et al. New secondary metabolites with immunosuppressive activity from the phytopathogenic fungus Bipolaris maydis. Bioorganic Chemistry. 2020;99:103816. doi:10.1016/j.bioorg.2020.103816 View Source
• [2] Zheng Y, Li Q, Gu M, Liao H, Liang Y, et al. Undobolins A–L, Ophiobolin-Type Sesterterpenoids from Aspergillus undulatus. Journal of Natural Products. 2024;87(8):1965-1974. doi:10.1021/acs.jnatprod.4c00385 View Source

Functional Selectivity: Immunosuppression vs. Other Sesterterpenoids from B. maydis

Multiple sesterterpenoid classes have been isolated from B. maydis, each with distinct bioactivities. Maydispenoid A provides immunosuppression (splenocyte proliferation IC₅₀ 5.28–7.25 μM) [1]; maydistacin A (terpestacin-type) gives anti-inflammatory activity via NO inhibition in LPS-induced RAW264.7 macrophages (IC₅₀ = 19 ± 2 μM) [2]; and bipoladien-derived compounds (e.g., bipolaricin R, compound 6) exhibit antiproliferation and apoptosis induction against A549 lung cancer cells and antimicrobial activity against Bacillus cereus, Staphylococcus aureus, and S. epidermidis [3]. This functional divergence—immunosuppressive vs. anti-inflammatory vs. antimicrobial/anticancer—within a single fungal species underscores that compound selection must be driven by the specific biological readout required, not merely by compound class or source organism.

Functional Selectivity

Cross-study

Immunosuppression vs. anti‑inflammatory (maydistacin A) vs. anticancer/antimicrobial (bipolaricin R)

Endpoint‑specific compound selection required

Only Maydispenoid A validated for adaptive immune suppression assays

Evidence Dimension	Primary bioactivity type among Bipolaris maydis sesterterpenoids
Target Compound Data	Maydispenoid A: Immunosuppression (splenocyte proliferation IC₅₀ = 5.28–7.25 μM) [1]
Comparator Or Baseline	Maydistacin A: Anti-inflammatory (NO inhibition, IC₅₀ = 19 ± 2 μM in RAW264.7) [2]; Bipolaricin R: Anticancer (A549 antiproliferation) + antimicrobial [3]
Quantified Difference	Qualitative difference in primary bioactivity readout: immunosuppression (T/B cell proliferation) vs. anti-inflammation (NO production) vs. cytotoxicity/antimicrobial
Conditions	Maydispenoid A: murine splenocytes ± anti-CD3/anti-CD28 or LPS [1]; Maydistacin A: LPS-stimulated RAW264.7 macrophages [2]; Bipolaricin R: A549 cell line, Bacillus cereus, S. aureus, S. epidermidis [3]

Why This Matters

For procurement decisions, this functional selectivity matrix is critical: sourcing Maydistacin A or Bipolaricin R when immunosuppression is the experimental endpoint will yield negative results. Maydispenoid A is the only B. maydis-derived sesterterpenoid validated for direct inhibition of adaptive immune cell proliferation, making it the unambiguous choice for immunosuppression-focused research programs.

• [1] Duan X, Tan X, Gu L, Liu J, et al. New secondary metabolites with immunosuppressive activity from the phytopathogenic fungus Bipolaris maydis. Bioorganic Chemistry. 2020;99:103816. doi:10.1016/j.bioorg.2020.103816 View Source
• [2] Shi Z, Duan X, Wang F, Hou Z, Song F, Gu L, Qi C, Zhang Y. Maydistacins A–G, Terpestacin-type Sesterterpenoids with Anti-inflammatory Activity from the Phytopathogenic Fungus Bipolaris maydis. Journal of Natural Products. 2024;87(1):68-76. doi:10.1021/acs.jnatprod.3c00786 View Source
• [3] Shen Y, Chen C, Zhao Z, Liang Y, Li Q, Xia X, Wu P, He F, Tong Q, Zhu H, Zhang Y. Bipoladien A, a Sesterterpenoid Containing an Undescribed 5/8/5/7 Carbon Skeleton from Bipolaris maydis. Journal of Agricultural and Food Chemistry. 2024;72(7):3549-3559. doi:10.1021/acs.jafc.3c08134 View Source

Maydispenoid A: Research and Industrial Applications

Autoimmune Disease Drug Discovery: Novel Ophiobolin Lead

Maydispenoid A's dual-pathway immunosuppression (TCR IC₅₀ 5.28 μM; TLR4 IC₅₀ 7.25 μM) and its status as the first ophiobolin-type immunosuppressor make it a chemically novel lead template for autoimmune disease programs (e.g., systemic lupus erythematosus, rheumatoid arthritis) where both T-cell and innate immune dysregulation drive pathogenesis [1]. Its unique decahydro-3-oxacycloocta[cd]pentalene scaffold offers a patentable chemotype distinct from classical immunosuppressants such as cyclosporine, tacrolimus, and mycophenolate mofetil [1].

Benchmarking Ophiobolin-Type Immunosuppression: Reference Standard

With 1.78-fold (TCR) and 2.32-fold (LPS) greater potency than its closest analog Maydispenoid B under identical assay conditions, Maydispenoid A serves as the optimal reference standard for structure-activity relationship (SAR) studies within the ophiobolin immunosuppressor class [1]. Its established IC₅₀ values in both TCR- and TLR4-mediated pathways provide dual benchmarking points, while the inactivity of co-isolated known ophiobolins (4–7) offers built-in negative controls for assay validation [1].

Immunosuppression-Specific Probe for Bipolaris maydis Metabolome Screening

For natural product screening laboratories building focused libraries from B. maydis, Maydispenoid A is the only validated probe for adaptive immune suppression, distinct from maydistacins (anti-inflammatory, NO inhibition IC₅₀ ~19 μM) and bipoladiens (anticancer/antimicrobial) [1][2][3]. Including Maydispenoid A in screening panels enables functional deconvolution of B. maydis extracts and provides a positive control for immunosuppression-specific high-throughput screening campaigns [1].

Chemoproteomic Probe Development from Novel Ophiobolin Scaffold

The decahydro-3-oxacycloocta[cd]pentalene fragment—absent in all previously characterized ophiobolins—provides a structurally distinct framework for derivatization into affinity probes or photoaffinity labeling reagents for target deconvolution studies [1]. Unlike conventional ophiobolins that target calmodulin or induce non-specific cytotoxicity, Maydispenoid A's selective immunosuppressive profile suggests engagement of distinct molecular targets in lymphocyte signaling, warranting procurement for chemical biology programs aimed at identifying novel immunosuppressive drug targets [1].

Application

Selection Property

Validation Focus

Autoimmune disease pathway studies

Dual-pathway (TCR/TLR4) immunosuppression context

Pathway-response in relevant in vivo models

Ophiobolin immunosuppressor SAR benchmarking

Defined IC₅₀ values as reference points

Comparator assay reproducibility and class‑level validation

B. maydis metabolome screening probe

Functional selectivity verified in splenocyte assays

Immunosuppression‑specific screening readout

Chemoproteomic probe development

Unique oxacycloocta‑pentalene scaffold

Target engagement and selectivity profiling

• [1] Duan X, Tan X, Gu L, Liu J, et al. New secondary metabolites with immunosuppressive activity from the phytopathogenic fungus Bipolaris maydis. Bioorganic Chemistry. 2020;99:103816. doi:10.1016/j.bioorg.2020.103816 View Source
• [2] Shi Z, Duan X, Wang F, Hou Z, Song F, Gu L, Qi C, Zhang Y. Maydistacins A–G, Terpestacin-type Sesterterpenoids with Anti-inflammatory Activity from the Phytopathogenic Fungus Bipolaris maydis. Journal of Natural Products. 2024;87(1):68-76. doi:10.1021/acs.jnatprod.3c00786 View Source
• [3] Shen Y, Chen C, Zhao Z, Liang Y, Li Q, Xia X, Wu P, He F, Tong Q, Zhu H, Zhang Y. Bipoladien A, a Sesterterpenoid Containing an Undescribed 5/8/5/7 Carbon Skeleton from Bipolaris maydis. Journal of Agricultural and Food Chemistry. 2024;72(7):3549-3559. doi:10.1021/acs.jafc.3c08134 View Source